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Compound of Interest

Compound Name: N-tert-Butylhydroxylamine

Cat. No.: B099380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety precautions and handling guidelines for N-
tert-Butylhydroxylamine and its common salt, N-tert-Butylhydroxylamine hydrochloride.

The information is intended to support laboratory safety and ensure the proper use of this

compound in research and development settings.

Chemical and Physical Properties
N-tert-Butylhydroxylamine is an organic compound used in various chemical syntheses.[1] It

is often supplied as a white crystalline solid, particularly in its more stable hydrochloride salt

form.[1] Understanding the physical and chemical properties of both the free base and its

hydrochloride salt is crucial for safe handling and storage.

Table 1: Physical and Chemical Properties of N-tert-
Butylhydroxylamine (Free Base)
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Property Value Reference

CAS Number 16649-50-6 [2]

Molecular Formula C₄H₁₁NO [2]

Molecular Weight 89.14 g/mol [2]

Appearance Colorless liquid or solid [3]

Boiling Point 120.9 °C at 760 mmHg [4]

Density 0.883 g/cm³ [4]

Flash Point 43.6 °C [4]

Solubility
Soluble in water and many

organic solvents.
[3]

Stability

Generally stable under normal

conditions but can decompose

under extreme pH or

temperature. It is known to be

hygroscopic and oxidizes

slowly to the nitroso

compound.

[3][5]

Table 2: Physical and Chemical Properties of N-tert-
Butylhydroxylamine Hydrochloride
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Property Value Reference

CAS Number 57497-39-9 [6]

Molecular Formula C₄H₁₂ClNO [7]

Molecular Weight 125.60 g/mol [6]

Appearance
White to off-white crystalline

powder or chunks.
[7]

Melting Point 183-189 °C [6]

Solubility Soluble in water. [8]

Stability

More stable than the free

base, particularly towards

aerial oxidation.

[3]

Toxicological Data and Hazard Identification
N-tert-Butylhydroxylamine is classified as harmful if swallowed and causes skin and serious

eye irritation.[2] It may also cause respiratory irritation.[2] While comprehensive quantitative

toxicological data is limited in publicly available literature, the known hazards necessitate

careful handling.

Table 3: Summary of Toxicological Information
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Parameter Value Reference

Acute Oral Toxicity Harmful if swallowed (H302) [2]

Skin Corrosion/Irritation Causes skin irritation (H315) [2]

Serious Eye Damage/Irritation
Causes serious eye irritation

(H319)
[2]

Respiratory Irritation
May cause respiratory irritation

(H335)
[2]

LD50 (Oral, Rat) Not available

LC50 (Inhalation, Rat) Not available

Permissible Exposure Limits

Not established. For the

hydrochloride salt, general

limits for particulates not

otherwise regulated may apply

in some jurisdictions.

[9]

Genotoxicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Biological Activity and Signaling Pathways
While specific toxicological pathways are not well-documented, research has highlighted the

role of N-tert-Butylhydroxylamine as an antioxidant. It has been shown to protect

mitochondria from oxidative damage and reverse age-related changes in mitochondrial function

in vitro and in vivo.[9][10][11] The proposed mechanism involves scavenging of reactive oxygen

species (ROS), with the N-hydroxylamine functional group being key to this activity.[10] It is

believed to be recycled by the mitochondrial electron transport chain, allowing it to act as a

potent antioxidant within the cell.[9][11]
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Simplified Antioxidant Action of N-tert-Butylhydroxylamine

Mitochondrial
Electron Transport Chain

N-tert-Butylhydroxylamine
(Reduced Form)

Recycles

N-tert-Butylhydroxylamine
(Oxidized Form/Nitroxide)

Donates electron

Reactive Oxygen Species
(ROS)

Neutralizes

Scavenges

Cellular Oxidative DamageCauses
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Safe Handling Workflow for N-tert-Butylhydroxylamine

Start: Receive Chemical

Store in a cool, dry,
well-ventilated area.

Keep container tightly sealed.

Pre-Use Check:
- Read SDS

- Verify chemical identity
- Inspect container integrity

Don Appropriate PPE:
- Goggles/Face Shield

- Lab Coat
- Gloves

- Respirator (if needed)

Handling in Ventilated Area
(Fume Hood Recommended)

Weighing/Dispensing

Use in Experiment

Post-Handling:
- Decontaminate work area

- Remove PPE correctly

Dispose of waste in
approved hazardous waste container

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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